Cas no 3540-49-6 (Butanoic acid, 4-bromo-, 2-ethoxyethyl ester)
3540-49-6 structure
Product Name:Butanoic acid, 4-bromo-, 2-ethoxyethyl ester
CAS No:3540-49-6
MF:C8H15BrO3
MW:239.106902360916
CID:292560
PubChem ID:71360905
Update Time:2025-04-19
Butanoic acid, 4-bromo-, 2-ethoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-bromo-, 2-ethoxyethyl ester
- 2-ethoxyethyl 4-bromobutanoate
- 3540-49-6
- DTXSID70784668
-
- Inchi: 1S/C8H15BrO3/c1-2-11-6-7-12-8(10)4-3-5-9/h2-7H2,1H3
- InChI Key: XUBYOOALCDJYRC-UHFFFAOYSA-N
- SMILES: BrCCCC(=O)OCCOCC
Computed Properties
- Exact Mass: 238.02045
- Monoisotopic Mass: 238.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Butanoic acid, 4-bromo-, 2-ethoxyethyl ester Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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